N-(4-bromophenyl)-2-{[3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetamide

• Molecular Formula: C21H18BrN3O2S
• Molecular Weight: 456.4 g/mol
• IUPAC Name: N-(4-bromophenyl)-2-[[5-cyano-4-(2-methylphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18BrN3O2S/c1-13-4-2-3-5-16(13)17-10-19(26)25-21(18(17)11-23)28-12-20(27)24-15-8-6-14(22)7-9-15/h2-9,17H,10,12H2,1H3,(H,24,27)(H,25,26)
• InChI Key: CLRPIECMMNNWJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CC(=O)NC(=C2C#N)SCC(=O)NC3=CC=C(C=C3)Br

Description

N-(4-bromophenyl)-2-{[3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetamide: is a complex organic compound with a unique structure. Let’s break it down:

• This compound may have applications in various fields due to its intriguing structure.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Investigating novel reactions involving the tetrahydropyridine scaffold.

Biology: Studying its potential as a bioactive compound (e.g., enzyme inhibitors, ligands).

Medicine: Exploring its pharmacological properties (e.g., antimicrobial, anticancer).

Industry: Developing new materials or catalysts based on its structure.

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s potential applications are still being explored, and further research is essential to fully understand its properties and mechanisms